Cas no 129549-81-1 (1,4-diazepane)

• Product Name: 1,4-diazepane
• CAS No: 129549-81-1
• MF: C₅H₁₂N₂
• MW: 100.162180900574
• CID: 1224486
• PubChem ID: 68163
• Update Time: 2025-04-20

1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1,4-Diazepane
• AC-4548
• InChI=1/C5H12N2/c1-2-6-4-5-7-3-1/h6-7H,1-5H
• 505-66-8
• hexahydro-2H-1,4-diazepine
• Homopiperazine, 98%
• LF-0555
• 1,4-diazepan
• AM100887
• H0572
• BCP15067
• 129549-81-1
• CS-W007768
• homopiperizine
• STL197515
• AKOS000119722
• UNII-95CL167W8T
• [1.4]diazepan
• DTXSID1060130
• Q-101030
• [1,4]Diazepane
• hexahydro-1H-1,4-diazepine
• A828180
• [1,4]-diazepane
• F10906
• Trimethyleneethylenediamine
• 5-23-03-00240 (Beilstein Handbook Reference)
• EN300-19058
• SCHEMBL34142
• DB-225312
• Homopiperazine, technical, >=98.0% (NT)
• 1,4-Diazepane #
• DB-291085
• STR02277
• 1,4-Diazacycloheptane
• Perhydro-1,4-diazepine
• 1H-1,4-Diazepine, hexahydro-
• perhydro-[1,4]-diazepine
• 2,3,4,5,6,7-Hexahydro-1H-1,4-diazepine
• homopiperzine
• BRN 0102711
• DB-007557
• EINECS 208-016-1
• NS00032079
• F0001-1316
• 95CL167W8T
• MFCD00006933
• Homopiperazine
• Q27271776
• Hexahydro-1,4-diazepine
• 1,4-diazepane

• Inchi： 1S/C5H12N2/c1-2-6-4-5-7-3-1/h6-7H,1-5H2
• InChI Key： FQUYSHZXSKYCSY-UHFFFAOYSA-N
• SMILES： N1CCNCCC1

Computed Properties

• Exact Mass: 100.1
• Monoisotopic Mass: 100.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 39.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1A^2
• XLogP3: -0.5

Experimental Properties

• Color/Form: White solid (30 ℃) or colorless viscous liquid s (30 ℃ and above)
• Density: 0.861
• Melting Point: 38-40℃
• Boiling Point: 169℃
• Flash Point: 64℃
• PSA: 24.06000
• LogP: 0.22690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes